Cas no 202521-98-0 (3-Cyano-5-methylbenzylamine)

• Product Name: 3-Cyano-5-methylbenzylamine
• CAS No: 202521-98-0
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 5009038
• PubChem ID: 17819344
• Update Time: 2025-06-11

3-Cyano-5-methylbenzylamine Chemical and Physical Properties

Names and Identifiers

• 3-CYANO-5-METHYLBENZYLAMINE
• 3-(AMINOMETHYL)-5-METHYLBENZONITRILE
• AB75613
• 3-Cyano-5-methylbenzylamine

• Inchi： 1S/C9H10N2/c1-7-2-8(5-10)4-9(3-7)6-11/h2-4H,5,10H2,1H3
• InChI Key： VSUNCJFUKGNTMR-UHFFFAOYSA-N
• SMILES： NCC1C=C(C#N)C=C(C)C=1

Computed Properties

• Exact Mass: 146.084398327g/mol
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-Cyano-5-methylbenzylamine

Research Brief on 3-Cyano-5-methylbenzylamine (CAS: 202521-98-0) in Chemical Biology and Pharmaceutical Applications

3-Cyano-5-methylbenzylamine (CAS: 202521-98-0) is a structurally unique compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This aromatic amine derivative, characterized by its cyano and methyl substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential as a key building block in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor in the synthesis of potent γ-aminobutyric acid (GABA) receptor modulators. The research team utilized 3-Cyano-5-methylbenzylamine as a starting material to develop a series of benzodiazepine analogs with improved blood-brain barrier penetration and reduced sedative side effects. The structural flexibility of this compound allowed for efficient modifications at both the cyano and amine functional groups, enabling the creation of a diverse library of potential CNS-active compounds.

In metabolic disease research, a recent patent application (WO2023056421) disclosed the use of 3-Cyano-5-methylbenzylamine derivatives as allosteric modulators of glucagon-like peptide-1 (GLP-1) receptors. The inventors demonstrated that specific modifications of the parent compound led to molecules with enhanced binding affinity and prolonged receptor activation, potentially offering advantages over current diabetes medications in terms of dosing frequency and side effect profiles.

The compound's mechanism of action appears to be multifaceted. Structural analyses suggest that the electron-withdrawing cyano group and the hydrophobic methyl group create a unique electronic and steric environment that influences molecular interactions with biological targets. Computational modeling studies have shown that these features contribute to selective binding to various enzyme active sites and receptor pockets, making 3-Cyano-5-methylbenzylamine a valuable scaffold for rational drug design.

Recent advances in synthetic methodology have improved the accessibility of this compound. A 2024 publication in Organic Process Research & Development described a novel, scalable synthesis route for 3-Cyano-5-methylbenzylamine that reduces production costs by 40% compared to traditional methods. This development is particularly significant for pharmaceutical applications, as it addresses previous limitations in large-scale production.

Ongoing research is exploring the compound's potential in other therapeutic areas, including oncology and inflammation. Preliminary results from cell-based assays suggest that certain derivatives exhibit promising activity against specific kinase targets involved in cancer cell proliferation. However, these findings require further validation through animal studies and clinical trials before any definitive conclusions can be drawn about their therapeutic potential.

From a safety and pharmacokinetic perspective, recent toxicological studies have established a favorable profile for 3-Cyano-5-methylbenzylamine and its derivatives. The compound shows good metabolic stability in human liver microsome assays and acceptable oral bioavailability in preclinical models. These characteristics, combined with its synthetic versatility, position it as an attractive candidate for further pharmaceutical development.

In conclusion, 3-Cyano-5-methylbenzylamine (CAS: 202521-98-0) represents a promising chemical entity with diverse applications in drug discovery and development. Its unique structural features and demonstrated biological activities make it a valuable tool for medicinal chemists working across multiple therapeutic areas. Future research directions may focus on expanding its applications through innovative structural modifications and exploring its potential in combination therapies.